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Compound of Interest

Compound Name: 1,1,1,3,3,3-Hexafluoropropane

Cat. No.: B1216460

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,1,1,3,3,3-
hexafluoropropane (HFC-236fa), a compound of significant interest in various industrial and
scientific applications. Understanding its solubility in a range of organic solvents is crucial for
process design, formulation development, and safety assessments. This document compiles
available quantitative data, details experimental methodologies for solubility determination, and
presents a visual representation of a typical experimental workflow.

Quantitative Solubility Data

The solubility of HFC-236fa has been investigated in select organic solvents, primarily focusing
on lubricants and hydrocarbons due to its application as a refrigerant. The following tables
summarize the available quantitative data from peer-reviewed literature.

Table 1: Solubility of HFC-236fa in Hydrocarbon Solvents

) HFC-236fa HFC-236fa
Organic Temperature . .
Pressure (kPa) Mole Fraction Mole Fraction
Solvent (K) L
(Liquid Phase) (Vapor Phase)
Data not Data not Data not Data not
Propane (R-290) available in available in available in available in
search results search results search results search results
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Note: While a study by Bobbo et al. (2000b) on the vapor-liquid equilibrium of HFC-236fa and
propane is cited in the literature, the specific data points were not accessible through the
conducted searches.[1]

Table 2: Solubility of HFC-236fa in Ether Solvents

] HFC-236fa HFC-236fa
Organic Temperature . .
Pressure (kPa) Mole Fraction Mole Fraction
Solvent (K) L
(Liquid Phase) (Vapor Phase)
Data not Data not Data not Data not
Dimethyl Ether available in available in available in available in
search results search results search results search results

Note: The search results indicate the existence of vapor-liquid equilibrium data for HFC-236fa
and dimethyl ether, however, the specific quantitative data was not retrieved.

Table 3: Miscibility and Solubility of HFC-236fa in Lubricants

Lubricant Type Observation Temperature Range (°C)

Polyol Ester (POE) Good solubility Not specified

Good solubility at very low
Polyalkylene Glycol (PAG) viscosity, decreases with Not specified

increasing viscosity

Naphthenic, Paraffinic, . n
Very poor solubility Not specified
Alkylbenzene

Source: Origen Seguridad[2]

It is important to note that comprehensive quantitative solubility data for HFC-236fa across a
wide range of organic solvents, including ketones and alcohols, remains limited in publicly
accessible literature.

Experimental Protocols for Solubility Determination
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The determination of gas solubility in liquids, such as HFC-236fa in organic solvents, can be
achieved through various experimental techniques. The most common methods are the static-
analytic method and the vapor recirculation method. These methods are crucial for obtaining
accurate vapor-liquid equilibrium (VLE) data.

Static-Analytic Method

The static-analytic method is a widely used and reliable technique for measuring VLE data.
Materials and Apparatus:

Equilibrium Cell: A thermostatically controlled vessel of known volume, often equipped with
sapphire windows for visual observation of the phases.

Pressure and Temperature Sensors: Calibrated instruments to accurately measure the
conditions within the cell.

Magnetic Stirrer: To ensure thorough mixing and rapid achievement of equilibrium.

Sampling System: Capillary tubes or other microsampling devices for withdrawing samples
from the liquid and vapor phases without disturbing the equilibrium.

Analytical Instrument: A gas chromatograph (GC) or other suitable analytical instrument to
determine the composition of the withdrawn samples.

Vacuum Pump: For evacuating the cell before introducing the components.
High-Purity HFC-236fa and Organic Solvent.
Experimental Procedure:

o Preparation: The equilibrium cell is thoroughly cleaned and evacuated using the vacuum
pump.

o Charging: A precisely known amount of the organic solvent is charged into the cell. The cell
is then brought to the desired experimental temperature.
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e Introduction of HFC-236fa: HFC-236fa is gradually introduced into the cell until the desired
pressure is reached.

» Equilibration: The mixture is vigorously agitated using the magnetic stirrer until
thermodynamic equilibrium is established, which is indicated by a constant pressure reading
over a significant period.

o Sampling: Once equilibrium is reached, small samples of the liquid and vapor phases are
carefully withdrawn using the microsampling system.

e Analysis: The composition of each phase is determined using a calibrated gas
chromatograph.

o Data Collection: The temperature, pressure, and phase compositions are recorded for each
equilibrium point. The procedure is repeated for different compositions and temperatures to
map out the phase diagram.

Vapor Recirculation Method

In this dynamic method, the vapor phase is continuously circulated through the liquid phase
until equilibrium is achieved.

Materials and Apparatus:

o Equilibrium Still: A specially designed apparatus where the liquid and vapor phases are in
contact.

e Recirculation Pump: A pump to continuously draw vapor from the top of the still and bubble it
through the liquid at the bottom.

e Condenser: To condense a portion of the vapor for sampling.
o Sampling Ports: For taking samples of the liquid and condensed vapor phases.
e Pressure and Temperature Measurement Devices.

e Analytical Instrument (e.g., GC).
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e High-Purity HFC-236fa and Organic Solvent.
Experimental Procedure:

e Charging: The equilibrium still is charged with a known amount of the organic solvent and
HFC-236fa.

o Heating and Recirculation: The mixture is heated to the desired temperature, and the
recirculation pump is started. The vapor generated is continuously passed through the liquid
phase.

o Equilibration: The system is allowed to operate until a steady state is reached, indicated by
constant temperature and pressure readings.

o Sampling: Samples of the liquid phase and the condensed vapor phase are collected.

e Analysis: The compositions of the samples are determined using a calibrated analytical
method.

o Data Recording: The equilibrium temperature, pressure, and compositions are recorded.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of a typical static-analytic experiment for
determining the solubility of HFC-236fa in an organic solvent.
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Caption: Workflow for determining HFC-236fa solubility via the static-analytic method.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1216460?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This guide serves as a foundational resource for professionals working with HFC-236fa. The

provided data and methodologies can aid in the development of new applications and ensure
the safe and effective handling of this compound. Further research is encouraged to expand

the solubility database of HFC-236fa in a wider variety of organic solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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